Cas no 2172028-84-9 (tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate)

• Product Name: tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate
• CAS No: 2172028-84-9
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5927098
• PubChem ID: 165521911
• Update Time: 2025-06-11

tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate
• EN300-1278440
• 2172028-84-9
• tert-butyl 1-oxa-5,8-diazaspiro[5.5]undecane-8-carboxylate

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-8-4-6-13(10-15)14-7-5-9-17-13/h14H,4-10H2,1-3H3
• InChI Key： GKZOCKBHWCQWBM-UHFFFAOYSA-N
• SMILES： O1CCCNC21CN(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate

Professional Introduction to Tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate (CAS No. 2172028-84-9)

Tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate, with the CAS number 2172028-84-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates an oxygen atom and two nitrogen atoms into a single spirocyclic core. The presence of these heteroatoms imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structure of tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate features a spirocyclic connection between a five-membered oxygen-containing ring and an eight-membered ring containing two nitrogen atoms. This spiro arrangement introduces conformational rigidity, which can be leveraged to optimize binding interactions with biological targets. The tert-butyl group at the carboxylate position not only enhances the lipophilicity of the molecule but also provides a steric shield, which can improve metabolic stability and reduce unwanted side effects.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug discovery. The spirocyclic core of tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate has been explored for its ability to mimic the binding pockets of various enzymes and receptors. For instance, studies have demonstrated that spirocyclic diamines can interact with metal ions and organic substrates in a manner similar to natural enzymes, suggesting their utility in designing enzyme inhibitors or catalysts.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The oxygen and nitrogen heteroatoms within the spirocycle can participate in multiple types of hydrogen bonding interactions, making it an ideal candidate for designing molecules that require precise spatial orientation within biological systems. This property has been exploited in the development of small-molecule inhibitors targeting protein-protein interactions, which are often challenging to modulate with traditional pharmacophores.

Recent advancements in computational chemistry have further enhanced the understanding of how tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate interacts with biological targets. Molecular docking studies have revealed that this compound can bind to a variety of protein pockets with high affinity, including those associated with kinases and transcription factors. These findings have opened up new avenues for developing anticancer agents, as well as compounds targeting inflammatory pathways.

The synthesis of tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires careful control over reaction conditions to ensure high yield and purity. However, recent reports have highlighted novel synthetic routes that utilize transition-metal-catalyzed reactions to construct the spirocycle efficiently. These methods not only improve scalability but also allow for functional group modifications that can further enhance biological activity.

In addition to its potential as a drug scaffold, tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate has shown promise in materials science applications. Its rigid spirocyclic framework makes it an excellent candidate for designing polymers with tailored mechanical properties. Researchers have explored its use in creating high-performance elastomers and adhesives that exhibit exceptional stability under extreme conditions.

The pharmacokinetic profile of this compound is another area of active investigation. Initial studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development into therapeutic agents. However, additional research is needed to fully understand its absorption, distribution, metabolism, excretion (ADME) properties and potential interactions with other drugs.

As our understanding of molecular interactions continues to evolve, compounds like tert-butyl 1-oxa-5,8-diazaspiro5.5undecane-8-carboxylate are poised to play a critical role in next-generation drug discovery efforts. Their unique structural features offer a rich palette for medicinal chemists to design molecules with enhanced efficacy and reduced toxicity. By leveraging advances in synthetic chemistry and computational biology, researchers are optimistic about unlocking the full potential of this fascinating compound.